2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide

• IUPAC Name: 2-[3-[(3-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-propylacetamide
• InChI: InChI=1S/C19H21N3O3S2/c1-3-8-20-16(23)12-27-19-21-15-7-9-26-17(15)18(24)22(19)11-13-5-4-6-14(10-13)25-2/h4-7,9-10H,3,8,11-12H2,1-2H3,(H,20,23)
• InChI Key: GXDIEWGYDXPTSY-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CSC1=NC2=C(C(=O)N1CC3=CC(=CC=C3)OC)SC=C2
• Molecular Formula: C19H21N3O3S2
• Molecular Weight: 403.5 g/mol

Description

2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide is a useful research compound. Its molecular formula is C19H21N3O3S2 and its molecular weight is 403.52. The purity is usually 95%.
BenchChem offers high-quality 2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The research into compounds structurally related to 2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide often focuses on their synthesis and chemical modifications to explore their antimicrobial properties and potential as β-lactamase inhibitors. For instance, Kishimoto et al. (1984) and Kishimoto et al. (1985) discuss the chemical modification of sulfazecin, leading to the synthesis of derivatives with potent antimicrobial activities against gram-negative bacteria, highlighting the significance of stereochemistry in their activity (Kishimoto et al., 1984) (Kishimoto et al., 1985). This research underscores the compound's role in the development of new antibiotics.

Biological Activities

Gangjee et al. (2008) synthesized analogues as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), indicating the compound's utility in exploring new cancer therapies (Gangjee et al., 2008). Additionally, studies on beta-lactam antibiotics, as discussed by Woulfe and Miller (1985), show the compound's relevance in addressing bacterial resistance, by synthesizing derivatives with significant activity against Gram-negative bacteria (Woulfe & Miller, 1985).

Anticancer and Anti-Inflammatory Agents

The synthesis of novel compounds derived from structural analogues of 2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-propylacetamide has been explored for their anticancer and anti-inflammatory properties. Al-Sanea et al. (2020) and Inagaki et al. (2000) provide insights into the design and synthesis of derivatives with cytotoxic activity against cancer cell lines and dual inhibitors of cyclooxygenase-2 and 5-lipoxygenase for antiarthritic applications (Al-Sanea et al., 2020) (Inagaki et al., 2000).